N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide

• IUPAC Name: N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide
• InChI: InChI=1S/C16H23N3O2/c1-3-12-6-4-5-7-14(12)18-16(21)11-19(2)10-15(20)17-13-8-9-13/h4-7,13H,3,8-11H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: XTSFJENEYIDQES-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN(C)CC(=O)NC2CC2
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a synthetic compound that is primarily used in the laboratory for research purposes. The compound is known for its unique properties that make it an ideal candidate for studying various biological processes.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide is not fully understood. However, it is believed that the compound acts as an inhibitor of various enzymes and receptors in the body. The compound is known to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. The compound is also known to inhibit the activity of various receptors, including the adenosine A2A receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects:
N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide has several biochemical and physiological effects. The compound is known to have anti-inflammatory, analgesic, and antipyretic effects. It is also known to have neuroprotective effects and is being studied for its potential applications in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide has several advantages for lab experiments. The compound is readily available and can be synthesized in large quantities. It is also stable and can be stored for long periods of time. However, the compound has some limitations. It is known to be toxic and can cause adverse effects in vivo. Therefore, caution must be exercised when handling the compound.

Future Directions

N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide has several potential future directions. The compound is being studied for its potential applications in the treatment of various diseases, including cancer, neurodegenerative diseases, and inflammatory diseases. The compound is also being studied for its potential applications in drug discovery and the development of new drugs. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields of research.
Conclusion:
In conclusion, N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide is a synthetic compound that has gained significant attention in the field of scientific research. The compound has several potential applications in various fields, including pharmacology, drug discovery, and the treatment of various diseases. The compound has unique properties that make it an ideal candidate for studying various biological processes. However, caution must be exercised when handling the compound due to its toxic nature. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields of research.

Synthesis Methods

The synthesis of N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide is a complex process that involves several steps. The first step involves the reaction of 2-(2-ethylanilino)-2-oxoacetic acid with cyclopropylamine to form N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]amino]acetamide. The second step involves the reaction of the intermediate product with formaldehyde and methylamine to form N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide. The final product is obtained by purification and isolation of the compound.

Scientific Research Applications

N-cyclopropyl-2-[[2-(2-ethylanilino)-2-oxoethyl]-methylamino]acetamide has several potential applications in scientific research. The compound is primarily used in the field of pharmacology and drug discovery. It is used to study the mechanism of action of various drugs and their effects on biological processes. The compound is also used to study the structure-activity relationship of various drugs and their interactions with biological targets.